![molecular formula C12H17NO3 B4239201 4-hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxamide](/img/structure/B4239201.png)
4-hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxamide
Overview
Description
4-hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxamide, commonly known as HTB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. HTB belongs to the class of benzofuran carboxamide compounds and has been shown to possess a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of HTB is not fully understood. However, it has been suggested that it may act through the inhibition of certain enzymes and signaling pathways, as well as through the modulation of gene expression.
Biochemical and Physiological Effects:
HTB has been shown to possess a range of biochemical and physiological effects. It has been shown to possess antioxidant properties, as well as to exhibit anti-inflammatory effects. Additionally, it has been shown to possess neuroprotective properties and to improve cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using HTB in lab experiments is its relatively low toxicity. Additionally, it is readily available and can be synthesized in large quantities. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential applications.
Future Directions
There are several future directions for the study of HTB. One potential direction is to investigate its potential as an anti-cancer agent, particularly in combination with other drugs. Additionally, the potential of HTB to protect against neurodegenerative diseases such as Alzheimer's and Parkinson's disease could also be explored. Finally, further investigation into the mechanism of action of HTB could help to shed light on its potential applications in scientific research.
Scientific Research Applications
HTB has been shown to possess a range of potential scientific research applications. It has been investigated for its potential as an anti-inflammatory agent, as well as for its ability to inhibit cancer cell growth. Additionally, it has been studied for its potential to protect against neuronal damage and to improve cognitive function.
Properties
IUPAC Name |
4-hydroxy-3,6,6-trimethyl-5,7-dihydro-4H-1-benzofuran-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO3/c1-6-9-7(14)4-12(2,3)5-8(9)16-10(6)11(13)15/h7,14H,4-5H2,1-3H3,(H2,13,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZKVXNACNYLIFG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC2=C1C(CC(C2)(C)C)O)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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